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Compound of Interest

Compound Name: Cobalt antimonide

Cat. No.: B169933

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of cobalt
antimonide compounds, focusing on CoSh, CoSbz, and CoSbs. These materials are of
significant interest in various fields, including thermoelectrics, owing to their unique physical
properties. Understanding their behavior at elevated temperatures is crucial for their application
and for the development of new materials. This document summarizes key quantitative data,
details common experimental protocols for thermal analysis, and provides visual
representations of decomposition pathways and experimental workflows.

Thermal Decomposition of Cobalt Antimonide
Compounds

The thermal stability of cobalt antimonide compounds varies significantly depending on the
stoichiometry and the surrounding atmosphere. In general, the decomposition process involves
the loss of volatile antimony and the formation of cobalt antimonides with a lower antimony
content or cobalt oxides in the presence of an oxidizing atmosphere.

CoSbhs (Skutterudite)

CoSbs is the most studied of the cobalt antimonides due to its promising thermoelectric
properties. Its thermal stability is a critical factor for its practical application in thermoelectric
generators.
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 Inert Atmosphere (Helium, Argon, Nitrogen) and Vacuum: In the absence of oxygen, CoSbs
decomposes through a multi-stage process. The decomposition begins with the loss of
antimony, leading to the formation of CoSbz and subsequently CoSb. The onset of
decomposition for CoSbs powder in a helium atmosphere is observed at approximately
420°C[1]. In a dynamic vacuum of 10~4 Pa, the decomposition of CoSbs to CoSb2 and CoSb
has been reported to start at 575°C[1]. The decomposition process is believed to be
controlled by the diffusion of antimony[1]. In a nitrogen atmosphere, CoSbs is stable up to
455°C, with weight gain observed at 458°C due to oxidation from trace oxygen[?2].

» Oxidizing Atmosphere (Air): In the presence of air, the degradation of CoSbs is more
complex and occurs at lower temperatures. The process involves both the decomposition of
the antimonide and the oxidation of cobalt and antimony. CoSbs is stable in air up to 360°C.
Above this temperature, oxidation leads to the formation of various oxides, including CosOa,
Co0, Sh20s3, Sh204, and ternary oxides like CoSb204 and CoSb206[2][3]. The oxidation
process often results in the formation of a multi-layered oxide scale on the surface of the
material[2].

CoSb2 and CoSb

Detailed quantitative data on the thermal stability of pure CoSb2z and CoSb is less abundant in
the literature, as they are often studied as intermediate products of CoSbs decomposition.
However, based on the Co-Sb phase diagram and decomposition studies of CoSbs, their
relative thermal stabilities can be inferred.

o CoSbz2: This phase is more thermally stable than CoSbs. The decomposition of CoSb: to
CoSb occurs at higher temperatures. According to the Co-Sb phase diagram, CoSb:z is
stable up to its peritectic decomposition temperature. One study indicates the
thermodynamic stability limit of the y-CoSb2 phase to be around 931°C[1].

e CoSh: As the cobalt-richest and antimony-poorest solid binary compound in the Co-Sb
system, CoSb exhibits the highest thermal stability. It is the final solid product of the thermal
decomposition of CoSbs and CoSbz in an inert atmosphere before complete decomposition
into cobalt and gaseous antimony at very high temperatures.

Quantitative Thermal Stability Data
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The following tables summarize the key quantitative data on the thermal stability of cobalt
antimonide compounds gathered from the literature.

Table 1: Thermal Decomposition Data for CoSbs

Onset .
. Decomposition
Atmosphere Decomposition Reference
Products
Temperature (°C)
Helium ~420 CoSbz, Sb [1]
Dynamic Vacuum
575 CoSbz, CoSb, Sb [1]
(104 Pa)
Nitrogen 455 Oxides (from trace O2) [2]
C0304, Co0O, Sh20s3,
Air 360 Sb204, CoSb20a, [2][3]

CoSh20s

Table 2: Phase Transition and Decomposition Temperatures of Cobalt Antimonides

Phase
Transition / Temperature
Compound . Notes Reference
Decompositio (°C)
n
Peritectic To CoSb2 +
CoSbs - 874 o [1]
Decomposition Liquid
Peritectic o
CoSh2 N 931 To CoSb + Liquid  [1]
Decomposition
) ) From Co-Sb
CoSb Melting Point ~1190

phase diagram

Experimental Protocols
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The thermal stability of cobalt antimonide compounds is typically investigated using a
combination of thermoanalytical techniques. Below are detailed methodologies for the key
experiments cited.

Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA) / Differential Scanning
Calorimetry (DSC)

These techniques are used to measure changes in mass and heat flow as a function of
temperature, providing information on decomposition temperatures, phase transitions, and
reaction kinetics.

o Sample Preparation: Cobalt antimonide compounds are typically synthesized by solid-state
reaction of the elemental powders in stoichiometric ratios. The powders are sealed in quartz
ampoules under an inert atmosphere (e.g., argon) and annealed at elevated temperatures
(e.g., 750°C for several days for CoShs)[1]. For analysis, the resulting material is often in
powder form to ensure uniform heating.

e Instrumentation: A simultaneous TGA/DTA or TGA/DSC instrument is commonly used.
o Experimental Parameters:

o Sample Mass: Typically 5-20 mg of the powdered sample is used.

o Crucible: Alumina (Al203) or platinum (Pt) crucibles are common choices.

o Atmosphere: The experiment is conducted under a controlled atmosphere, such as flowing
helium, nitrogen, argon, or air, with a typical flow rate of 20-100 mL/min.

o Heating Rate: A constant heating rate, commonly 5, 10, or 20 K/min, is applied.

o Temperature Range: The temperature range is selected to cover the expected
decomposition or phase transition events, for example, from room temperature to 1000°C.

o Data Analysis: The TGA curve plots mass change versus temperature, from which onset
decomposition temperatures are determined. The DTA/DSC curve plots the temperature
difference or heat flow, respectively, against temperature, revealing endothermic or
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exothermic events associated with phase transitions or reactions. The derivative of the TGA
curve (DTG) can be used to identify temperatures of maximum decomposition rates.

X-ray Diffraction (XRD)

XRD is used to identify the crystalline phases present in the material before and after thermal
treatment, confirming the decomposition products.

o Sample Preparation: The sample is typically in a powdered form to ensure random
orientation of the crystallites. The powder is mounted on a sample holder.

e Instrumentation: A powder X-ray diffractometer is used.
e Experimental Parameters:

Radiation Source: Commonly Cu Ka (A = 1.5406 A) or Co Ka radiation is used.

o

o Scan Range (20): A wide angular range is scanned, for example, from 10° to 90°, to
capture all significant diffraction peaks.

o Scan Speed/Step Size: A slow scan speed or small step size is used to obtain high-
resolution data.

o In-situ (High-Temperature) XRD: For real-time analysis of phase transformations, the
sample can be heated in a high-temperature chamber mounted on the diffractometer, and
XRD patterns are collected at various temperatures.

o Data Analysis: The obtained diffraction patterns are compared with standard diffraction
patterns from databases (e.g., JCPDS-ICDD) to identify the crystalline phases present.

Visualizations

The following diagrams illustrate the decomposition pathways and a general experimental
workflow for the thermal analysis of cobalt antimonides.
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Caption: Decomposition pathway of CoSbs in an inert atmosphere.
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Caption: Decomposition of CoShs in an oxidizing atmosphere (air).
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Caption: General experimental workflow for thermal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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